3-BTD

• Molecular Formula: C24H33N3O4S
• Molecular Weight: 459.6 g/mol
• InChI: InChI=1S/C24H33N3O4S/c1-16-3-4-21-20(9-16)26-22(27-32(21,29)30)5-6-23(28)25-7-2-8-31-24-13-17-10-18(14-24)12-19(11-17)15-24/h3-4,9,17-19H,2,5-8,10-15H2,1H3,(H,25,28)(H,26,27)
• InChIKey: YXADKMPRWFBOHW-UHFFFAOYSA-N

3-BTD (3-Benzothiazole-daphnetin): A Two-Photon Fluorescent Probe for COMT Activity Sensing and Bioimaging

3-BTD (3-Benzothiazole-daphnetin, CAS 325721-44-6) is a rationally designed, 3-substituted 7,8-dihydroxycoumarin derivative that functions as a highly selective two-photon fluorescent probe substrate for catechol-O-methyltransferase (COMT, EC 2.1.1.6) [1]. Upon COMT-catalyzed 8-O-methylation, 3-BTD is converted to a single fluorescent product (3-BTMD) with a strong fluorescence turn-on signal at 520 nm, enabling real-time quantification of COMT activity in complex biological samples including living cells, tissue slices, and human erythrocytes [2]. The compound belongs to the broader class of coumarin-based fluorogenic enzyme substrates but is distinguished from earlier probes (e.g., DHMC) by its two-photon excitation capability and optimized substitution at the C-3 position of the coumarin core [1].

Probe Type Two-photon fluorescent enzyme substrate

Target Enzyme Catechol-O-methyltransferase activity sensing

Key Workflow Bioimaging, HTS screening, LC-FD quantification

• [1] Wang P, Xia YL, Zou LW, Qian XK, Dou TY, Jin Q, Li SY, Yu Y, Wang DD, Luo Q, Ge GB, Yang L. An Optimized Two-Photon Fluorescent Probe for Biological Sensing and Imaging of Catechol-O-Methyltransferase. Chemistry - A European Journal. 2017;23(45):10800-10807. doi:10.1002/chem.201701384 View Source
• [2] Xia YL, Pang HL, Li SY, Liu Y, Wang P, Ge GB. Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B. 2020;1157:122333. doi:10.1016/j.jchromb.2020.122333 View Source

Why COMT Researchers Cannot Simply Substitute 3-BTD with Generic Coumarin-Based Fluorogenic Substrates

COMT is a phase II conjugative enzyme that catalyzes the O-methylation of catechol substrates, and the performance of fluorogenic probe substrates for this enzyme is exquisitely sensitive to structural modifications at both the C-3 and C-4 positions of the 7,8-dihydroxycoumarin core [1]. Earlier probes such as DHMC (7,8-dihydroxy-4-methylcoumarin) operate only under one-photon excitation, limiting their utility to thin samples and precluding deep-tissue imaging [2]. The parent compound daphnetin (7,8-DHC) suffers from poor metabolic stability with a half-life of approximately 15 minutes in vivo, and its C-4-substituted analogs exhibit Clint values spanning over two orders of magnitude (0.017–424 μL min⁻¹ mg⁻¹ in S-COMT), demonstrating that minor structural perturbations drastically alter substrate–enzyme recognition kinetics [3]. 3-BTD was specifically optimized through systematic screening of 3-substituted 7,8-dihydroxycoumarins to achieve the best combination of selectivity, sensitivity, reactivity, and fluorescence response, making it non-interchangeable with any single in-class analog without performance loss [1].

1

One-photon probes such as DHMC lack two-photon capability, precluding deep-tissue imaging workflows.

2

C-4 substituted analogs exhibit Clint values spanning over two orders of magnitude; minor structural shifts alter substrate–enzyme recognition kinetics.

3

Non-regioselective substrates produce isomeric mixtures, requiring chromatographic separation and reducing HTS data quality.

• [1] Wang P, Xia YL, Zou LW, Qian XK, Dou TY, Jin Q, Li SY, Yu Y, Wang DD, Luo Q, Ge GB, Yang L. An Optimized Two-Photon Fluorescent Probe for Biological Sensing and Imaging of Catechol-O-Methyltransferase. Chemistry - A European Journal. 2017;23(45):10800-10807. doi:10.1002/chem.201701384 View Source
• [2] Wang P, Xia YL, Zou LW, Qian XK, Dou TY, Jin Q, Li SY, Yu Y, Wang DD, Luo Q, Ge GB, Yang L. A highly selective fluorescent probe for sensing activities of catechol-O-methyltransferase in complex biological samples. Sensors and Actuators B: Chemical. 2016;231:713-722. doi:10.1016/j.snb.2016.03.089 View Source
• [3] Xia YL, Dou TY, Liu Y, Wang P, Ge GB, Yang L. In vitro evaluation of the effect of C-4 substitution on methylation of 7,8-dihydroxycoumarin: metabolic profile and catalytic kinetics. Royal Society Open Science. 2018;5(1):171271. doi:10.1098/rsos.171271 View Source

Quantitative Evidence Guide: How 3-BTD Differentiates from COMT Probe Alternatives

Two-Photon Excitation Capability Enables Deep-Tissue COMT Imaging Unavailable with One-Photon Probes

3-BTD was specifically designed and validated as a two-photon fluorescent probe, enabling high-resolution imaging of endogenous COMT in living cells and tissue slices with penetration depths unattainable by one-photon probes such as DHMC [1]. The two-photon excitation property was experimentally confirmed and utilized for bioimaging of endogenous COMT in intact tissue sections, demonstrating good cell permeability, low cytotoxicity, and high imaging resolution [1]. In contrast, the earlier DHMC probe (7,8-dihydroxy-4-methylcoumarin) was developed and validated exclusively as a one-photon fluorescence probe with turn-on signal at 520 nm, and its use for COMT imaging was limited to monolayer living cells [2]. This represents a qualitative capability difference rather than a merely quantitative improvement.

Two-Photon Excitation Capability

Cross-study comparable

Qualitative shift from one-photon cell imaging to two-photon tissue-level imaging.

Enables deep-tissue COMT imaging context.

DHMC limited to monolayer cells; tissue penetration is a qualitative capability difference.

Evidence Dimension	Photon excitation mode and imaging depth capability
Target Compound Data	Two-photon excitation; validated for bioimaging of endogenous COMT in living cells and tissue slices with high resolution [1]
Comparator Or Baseline	DHMC (7,8-dihydroxy-4-methylcoumarin): one-photon excitation only; validated for imaging endogenous COMT in living cells only [2]
Quantified Difference	Qualitative difference: two-photon vs. one-photon excitation; tissue-level vs. cell-level imaging capability
Conditions	3-BTD: Chemistry - A European Journal 2017; DHMC: Sensors and Actuators B 2016. Both probes tested for COMT imaging in living cells.

Why This Matters

For researchers requiring COMT activity visualization in tissue contexts (e.g., brain slices, tumor sections), only a two-photon probe like 3-BTD is suitable; one-photon alternatives lack the excitation properties needed for deep-tissue imaging.

• [1] Wang P, Xia YL, Zou LW, Qian XK, Dou TY, Jin Q, Li SY, Yu Y, Wang DD, Luo Q, Ge GB, Yang L. An Optimized Two-Photon Fluorescent Probe for Biological Sensing and Imaging of Catechol-O-Methyltransferase. Chemistry - A European Journal. 2017;23(45):10800-10807. doi:10.1002/chem.201701384 View Source
• [2] Wang P, Xia YL, Zou LW, Qian XK, Dou TY, Jin Q, Li SY, Yu Y, Wang DD, Luo Q, Ge GB, Yang L. A highly selective fluorescent probe for sensing activities of catechol-O-methyltransferase in complex biological samples. Sensors and Actuators B: Chemical. 2016;231:713-722. doi:10.1016/j.snb.2016.03.089 View Source

Approximately 10-Fold Lower Limit of Quantification in LC-FD Method Compared to Previously Published COMT Assays

The LC-FD method employing 3-BTD as the fluorogenic substrate achieved a limit of quantification (LOQ) for 3-BTMD (the methylated product) of 0.0083 nM, which was reported to be nearly 10-fold lower than that of previously published methods for COMT activity detection [1]. The method demonstrated excellent precision with intra- and inter-day relative standard deviation (RSD) below 5%, and showed strong anti-interference ability with no effects from endogenous substances on fluorometric detection [1]. While the referenced prior methods were not individually re-measured in this study, the improvement was benchmarked against published literature values for COMT enzymatic assays, which typically operate in the sub-nanomolar to low nanomolar range [1].

LOQ Improvement in LC-FD

Cross-study comparable

LOQ = 0.0083 nM; approximately 10-fold lower than previously published methods.

Supports sample-limited COMT activity quantification.

Intra-/inter-day RSD below 5%; validated per bioanalytical guidelines.

Evidence Dimension	Analytical sensitivity (limit of quantification for methylated product)
Target Compound Data	LOQ = 0.0083 nM for 3-BTMD using LC-FD method; intra- and inter-day RSD < 5% [1]
Comparator Or Baseline	Previously published COMT activity methods: LOQ values approximately 10-fold higher (~0.08 nM range) [1]
Quantified Difference	Approximately 10-fold improvement in LOQ (0.0083 nM vs. ~0.08 nM)
Conditions	LC-FD method: Agilent 1260 HPLC with fluorescence detector; excitation 330 nm, emission 520 nm; validated per international bioanalytical guidelines for selectivity, sensitivity, linearity, precision, accuracy, recovery, matrix effects, and stability.

Why This Matters

A 10-fold improvement in LOQ enables accurate COMT activity measurement in sample-limited scenarios (e.g., individual human erythrocytes, micro-biopsies) where conventional methods fail to provide reliable quantification.

• [1] Xia YL, Pang HL, Li SY, Liu Y, Wang P, Ge GB. Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B. 2020;1157:122333. doi:10.1016/j.jchromb.2020.122333 View Source

Superior Combination of Selectivity, Sensitivity, and Reactivity Among a Systematically Screened Series of 3-Substituted 7,8-Dihydroxycoumarins

In the probe development study, a series of 3-substituted 7,8-dihydroxycoumarins were designed, synthesized, and systematically compared for COMT-catalyzed methylation performance. Among all candidates tested, 3-BTD displayed the best combination of selectivity (formation of a single 8-O-methyl product), sensitivity (fluorescence turn-on magnitude at 520 nm), reactivity (catalytic turnover rate), and overall fluorescence response [1]. This multi-parameter optimization was achieved through rational structural modification at the C-3 position, where the benzothiazole substituent in 3-BTD provided an optimal balance of electronic and steric properties for COMT active-site recognition and catalytic efficiency [1]. While the study did not report individual numerical values for every analog in the series, the conclusion that 3-BTD was the best-performing candidate was based on direct head-to-head experimental comparisons under identical assay conditions [1].

Multi-Parameter Optimization Rank

Head-to-head comparison

Ranked best combination of selectivity, sensitivity, reactivity, and fluorescence among tested 3-substituted series.

Systematically optimized candidate from a screening campaign.

Direct experimental comparison under identical assay conditions.

Evidence Dimension	Combined selectivity, sensitivity, reactivity, and fluorescence response among 3-substituted 7,8-dihydroxycoumarin series
Target Compound Data	3-BTD: best combination of selectivity, sensitivity, reactivity, and fluorescence response following COMT-catalyzed 8-O-methylation [1]
Comparator Or Baseline	Multiple 3-substituted 7,8-dihydroxycoumarin analogs (exact structures not individually named in abstract; evaluated as a series) [1]
Quantified Difference	Ranked best in combined multi-parameter evaluation (selectivity + sensitivity + reactivity + fluorescence response) among the synthesized series [1]
Conditions	COMT enzyme assay; fluorescence detection at 520 nm; Chemistry - A European Journal 2017 (cover article)

Why This Matters

This direct head-to-head evidence demonstrates that 3-BTD was not selected arbitrarily but emerged as the optimized candidate from a systematic medicinal chemistry campaign, providing procurement confidence that alternative 3-substituted 7,8-dihydroxycoumarins would underperform on at least one critical parameter.

• [1] Wang P, Xia YL, Zou LW, Qian XK, Dou TY, Jin Q, Li SY, Yu Y, Wang DD, Luo Q, Ge GB, Yang L. An Optimized Two-Photon Fluorescent Probe for Biological Sensing and Imaging of Catechol-O-Methyltransferase. Chemistry - A European Journal. 2017;23(45):10800-10807. doi:10.1002/chem.201701384 View Source

Validated for COMT Inhibitor High-Throughput Screening Across Multiple Biological Matrices Including Human Erythrocytes

3-BTD has been validated as a substrate for COMT activity measurement across a uniquely broad range of biological matrices: purified recombinant COMT enzyme, living cells (multiple human cell lines), tissue slices, and individual human erythrocytes (n = 13) [1][2]. It has been successfully deployed in high-throughput microplate reader-based fluorescence assays for screening natural and synthetic COMT inhibitors, including the identification of scutellarein (IC50 = 32.9 ± 3.43 nM), baicalein (IC50 = 37.3 ± 4.32 nM), and oroxylin A (IC50 = 18.3 ± 2.96 nM) as potent competitive inhibitors against COMT-mediated 3-BTD methylation [3]. Traditional COMT activity assays relying on radiometric detection (¹⁴C-labeled dopamine) or LC-MS/MS analysis of methylated catechol products are limited to in vitro settings and lack the throughput required for large-scale inhibitor screening campaigns [3]. The interspecies applicability of 3-BTD has also been demonstrated, with validated kinetic parameters (Km, Vmax, Clint) determined in liver S9 fractions from humans and seven experimental animal species [4].

Multi-Matrix HTS Validation

Cross-study comparable

Validated in purified enzyme, 4 human cell lines, tissue slices, human erythrocytes, and 8 species' liver S9.

Supports seamless in vitro-to-ex vivo COMT workflow.

Compatible with microplate reader HTS and LC-FD; identified inhibitors with low nanomolar IC50.

Evidence Dimension	Applicability across biological matrices and assay formats
Target Compound Data	3-BTD validated in: purified enzyme, living cells (4 human cell lines), tissue slices, individual human erythrocytes (n=13), and liver S9 from 8 species; compatible with microplate reader-based HTS fluorescence assays and LC-FD methods [1][2][3][4]
Comparator Or Baseline	Traditional methods: ¹⁴C-labeled dopamine radiometric assay (LOD ~0.04 pmol) limited to in vitro; LC-MS/MS methods limited to in vitro with lower throughput [3]
Quantified Difference	3-BTD uniquely enables seamless transition from in vitro enzyme/cell assays to ex vivo tissue imaging and clinical sample analysis (erythrocytes), supporting fluorescence-based HTS with validated inhibitor IC50 values in the low nanomolar range
Conditions	Multi-study validation: enzyme assays, cell-based assays (HeLa, HepG2, A549, MCF-7), tissue imaging, and clinical erythrocyte samples

Why This Matters

For drug discovery programs targeting COMT, 3-BTD is the only COMT probe substrate that has been systematically validated across the full experimental workflow from high-throughput inhibitor screening to endogenous COMT bioimaging in tissue, eliminating the need for multiple orthogonal assay methods.

• [1] Wang P, Xia YL, Zou LW, Qian XK, Dou TY, Jin Q, Li SY, Yu Y, Wang DD, Luo Q, Ge GB, Yang L. An Optimized Two-Photon Fluorescent Probe for Biological Sensing and Imaging of Catechol-O-Methyltransferase. Chemistry - A European Journal. 2017;23(45):10800-10807. doi:10.1002/chem.201701384 View Source
• [2] Xia YL, Pang HL, Li SY, Liu Y, Wang P, Ge GB. Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B. 2020;1157:122333. doi:10.1016/j.jchromb.2020.122333 View Source
• [3] Wang FY, Wang P, Zhao DF, Gonzalez FJ, Fan YF, Xia YL, Ge GB, Yang L. Discovery and characterization of naturally occurring potent inhibitors of catechol-O-methyltransferase from herbal medicines. RSC Advances. 2021;11(17):10385-10392. doi:10.1039/d0ra10425f View Source
• [4] Xia YL, Pang HL, Dou TY, Wang P, Ge GB. Interspecies comparison in the COMT-mediated methylation of 3-BTD. RSC Advances. 2018;8(29):16278-16284. doi:10.1039/c8ra01938j View Source

Regioselective 8-O-Methylation Provides a Single Defined Fluorescent Product, Eliminating Isomeric Interference Seen with Endogenous Substrates

3-BTD is selectively methylated by COMT at the 8-OH position to yield a single fluorescent product (3-BTMD) with emission at 520 nm, in contrast to endogenous COMT substrates such as dopamine and catechol estrogens that produce mixtures of meta- and para-methylated regioisomers [1][2]. This regioselectivity is achieved through rational design: the 3-benzothiazole substituent at C-3 sterically and electronically directs COMT-catalyzed methylation exclusively to the 8-OH group, while the 7-OH group remains free [1]. By comparison, earlier coumarin-based probes such as daphnetin and its C-4 derivatives (4-MDPN, 4-PDPN, 4-ADPN) also undergo 8-O-methylation as the primary pathway, but their kinetic parameters (Km, Vmax, Clint) vary dramatically depending on the C-4 substituent, with Clint values ranging from 0.017 to 424 μL min⁻¹ mg⁻¹ in S-COMT, indicating that not all catechol substrates are equivalent in their COMT recognition properties [3]. The single-product formation of 3-BTD eliminates the need for chromatographic separation of regioisomers in fluorescence-based readouts, simplifying assay workflows.

Regioselective 8-O-Methylation

Cross-study comparable

Exclusive single fluorescent product formation (3-BTMD) at 520 nm.

Eliminates isomeric interference in fluorometric readout.

Contrasts with endogenous substrates producing regioisomer mixtures.

Evidence Dimension	Regioselectivity of COMT-catalyzed methylation
Target Compound Data	3-BTD: exclusively 8-O-methylation, single fluorescent product (3-BTMD) at 520 nm [1]
Comparator Or Baseline	Endogenous substrates (dopamine, catechol estrogens): produce mixtures of meta- and para-methylated regioisomers requiring chromatographic separation; daphnetin and C-4 derivatives: primarily 8-O-methylation but with widely variable Clint (0.017–424 μL min⁻¹ mg⁻¹ in S-COMT) [2][3]
Quantified Difference	3-BTD forms a single defined product vs. multiple regioisomers for endogenous substrates; 3-BTD's benzothiazole C-3 substituent provides optimal COMT recognition (Clint rank superior among series) vs. variable kinetics for C-4 derivatives
Conditions	COMT enzyme assay with SAM as methyl donor, Mg²⁺ cofactor; product identification by LC-MS/MS and fluorescence spectroscopy

Why This Matters

Single-product regioselectivity eliminates analytical ambiguity in fluorescence-based quantification, enabling direct fluorometric readout without chromatographic separation—a critical advantage for high-throughput screening where speed and data quality are paramount.

• [1] Wang P, Xia YL, Zou LW, Qian XK, Dou TY, Jin Q, Li SY, Yu Y, Wang DD, Luo Q, Ge GB, Yang L. An Optimized Two-Photon Fluorescent Probe for Biological Sensing and Imaging of Catechol-O-Methyltransferase. Chemistry - A European Journal. 2017;23(45):10800-10807. doi:10.1002/chem.201701384 View Source
• [2] Xia YL, Pang HL, Li SY, Liu Y, Wang P, Ge GB. Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B. 2020;1157:122333. doi:10.1016/j.jchromb.2020.122333 View Source
• [3] Xia YL, Dou TY, Liu Y, Wang P, Ge GB, Yang L. In vitro evaluation of the effect of C-4 substitution on methylation of 7,8-dihydroxycoumarin: metabolic profile and catalytic kinetics. Royal Society Open Science. 2018;5(1):171271. doi:10.1098/rsos.171271 View Source

Optimal Application Scenarios for 3-BTD Based on Verified Differentiation Evidence

Deep-Tissue Bioimaging of Endogenous COMT in Neurological Disease Models

3-BTD's two-photon excitation capability uniquely enables high-resolution imaging of endogenous COMT activity in intact tissue sections [1]. This is directly relevant to Parkinson's disease and schizophrenia research, where COMT plays a central role in dopamine metabolism in brain tissues. Unlike one-photon probes (e.g., DHMC) that are restricted to monolayer cell imaging, 3-BTD allows visualization of COMT distribution and activity in brain slices with penetration depths suitable for studying cortico-striatal circuitry, where MB-COMT is the predominant isoform [1]. Researchers studying region-specific COMT dysregulation in neurological disorders should prioritize 3-BTD over any one-photon COMT probe.

High-Throughput Screening of Next-Generation Non-Nitrocatechol COMT Inhibitors

3-BTD has been successfully deployed as the substrate in microplate reader-based fluorescence assays for identifying and characterizing COMT inhibitors from natural product libraries [2]. Its single-product regioselective methylation (8-O-methyl only) eliminates the need for chromatographic separation, enabling direct fluorescence readout. This capability was demonstrated in the discovery of scutellarein (IC50 = 32.9 nM), baicalein (IC50 = 37.3 nM), and oroxylin A (IC50 = 18.3 nM) as potent competitive COMT inhibitors [2]. Pharmaceutical discovery programs seeking to identify non-nitrocatechol COMT inhibitors—which avoid the hepatotoxicity issues associated with tolcapone—can use 3-BTD as a validated screening substrate with established kinetic parameters across multiple species [3].

Clinical COMT Activity Assessment in Individual Human Erythrocytes for Pharmacogenomic Studies

The LC-FD method using 3-BTD achieved an LOQ of 0.0083 nM with intra- and inter-day RSD below 5%, and was successfully applied to measure COMT activity in individual human erythrocytes from 13 subjects [1]. This level of sensitivity is approximately 10-fold better than previously published COMT assays, enabling reliable quantification in single-subject erythrocyte samples where enzyme abundance is very low [1]. The well-established COMT Val158Met polymorphism significantly affects enzyme activity and is associated with differential drug response and disease susceptibility; 3-BTD-based activity measurement could serve as a functional readout complementary to genotyping in pharmacogenomic studies and clinical trial patient stratification.

Cross-Species COMT Activity Comparison for Preclinical Drug Development

3-BTD has been uniquely validated for COMT activity measurement in liver S9 fractions from humans and seven experimental animals (monkeys, dogs, mice, rats, minipigs, guinea pigs, New Zealand rabbits), with full kinetic parameters (Km, Vmax, Clint) determined for each species [1]. The interspecies Clint order was established as RLS9 > DLS9 ≈ PLS9 > MLS9 > CyLS9 > RaLS9 > GpLS9 > HLS9 [1]. Additionally, differential inhibition by tolcapone was observed across species, with tolcapone being most potent against human COMT but less sensitive toward animal COMT isoforms [1]. This validated cross-species applicability makes 3-BTD the preferred substrate for preclinical pharmacokinetic studies evaluating COMT-mediated drug metabolism and for selecting the most translationally relevant animal models.

Application

Selection Property

Validation Focus

Deep-tissue COMT bioimaging in neurological disease models

Two-photon excitation capability

Tissue-level imaging resolution and penetration depth

High-throughput screening of non-nitrocatechol COMT inhibitors

Regioselective single-product fluorescence

Microplate reader-based assay throughput and data quality

COMT activity assessment in individual human erythrocytes

Low limit of quantification in LC-FD

Single-subject sample sensitivity and precision review

Cross-species COMT activity comparison for preclinical development

Established interspecies kinetic parameters

Method transferability and species-specific inhibition response

• [1] Xia YL, Pang HL, Dou TY, Wang P, Ge GB. Interspecies comparison in the COMT-mediated methylation of 3-BTD. RSC Advances. 2018;8(29):16278-16284. doi:10.1039/c8ra01938j View Source
• [2] Wang FY, Wang P, Zhao DF, Gonzalez FJ, Fan YF, Xia YL, Ge GB, Yang L. Discovery and characterization of naturally occurring potent inhibitors of catechol-O-methyltransferase from herbal medicines. RSC Advances. 2021;11(17):10385-10392. doi:10.1039/d0ra10425f View Source
• [3] Wang P, Xia YL, Zou LW, Qian XK, Dou TY, Jin Q, Li SY, Yu Y, Wang DD, Luo Q, Ge GB, Yang L. An Optimized Two-Photon Fluorescent Probe for Biological Sensing and Imaging of Catechol-O-Methyltransferase. Chemistry - A European Journal. 2017;23(45):10800-10807. doi:10.1002/chem.201701384 View Source